Cas no 300568-50-7 (3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 300568-50-7
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 3075272
• PubChem ID: 812637
• Update Time: 2025-10-28

3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_160927
• 3,4,5-trimethoxy-N-[(2Z)-5-methyl-1,3,4-thiadiazol-2(3H)-ylidene]benzamide
• SMR000015565
• Oprea1_664979
• MLS000100522
• STK096375
• AB00432315-04
• CHEMBL1523157
• F0013-1234
• HMS2243G21
• STL040556
• AKOS005694180
• AE-848/32191006
• 300568-50-7
• SR-01000369717-1
• SR-01000369717
• AKOS000648452

• Inchi： 1S/C13H15N3O4S/c1-7-15-16-13(21-7)14-12(17)8-5-9(18-2)11(20-4)10(6-8)19-3/h5-6H,1-4H3,(H,14,16,17)
• InChI Key： JRYRDCFOOOEDCT-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 309.07832714Da
• Monoisotopic Mass: 309.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 111Ų

Additional information on 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No. 300568-50-7 and Product Name: 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

The compound identified by the CAS number 300568-50-7 and the product name 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including trimethoxy and methyl substituents, alongside a thiadiazole core, contributes to its complex reactivity and biological activity. Such structural motifs are often exploited in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The thiadiazole scaffold, in particular, is well-documented for its role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The benzamide moiety further enhances the compound's potential by providing a site for further functionalization and interaction with biological targets. The specific arrangement of the trimethoxy groups on the benzene ring may influence the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide in exploring novel therapeutic pathways. Researchers have been investigating its interactions with various enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. The methyl group on the thiadiazole ring has been shown to modulate the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This fine-tuning of structure-function relationships is a cornerstone of modern drug discovery.

The synthesis of 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trimethoxy and methyl groups necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with increasing efficiency and scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for the compound's structure.

Beyond its synthetic significance, 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has shown promise in preclinical studies as a lead compound for drug development. Initial pharmacological evaluations have revealed interesting biological activities that warrant further investigation. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases that are overexpressed in cancer cells. Additionally, its interaction with other cellular targets could provide insights into its potential use in treating inflammatory diseases or neurological disorders.

The development of new drugs is often a lengthy and resource-intensive process. However,3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide exemplifies how structural innovation can lead to rapid progress in medicinal chemistry. By leveraging known bioactive scaffolds and introducing novel substituents, researchers can generate compounds with tailored properties for specific therapeutic applications. The integration of computational modeling and high-throughput screening techniques has further accelerated this process by allowing rapid assessment of molecular candidates.

In conclusion,3,4,5-trimethoxy-N-(5-methyl-1,3，4-thiadiazol-2-yI)benzamide (CAS No. 300568—50—7) represents a significant contribution to the field of pharmaceutical chemistry。 Its unique structural features make it a valuable tool for studying biological mechanisms and developing new treatments for various diseases。 As research continues to uncover its potential，this compound is poised to play an important role in future therapeutic strategies.